![molecular formula C15H13N3O2S B5806415 2-(methylthio)-1-(2-nitrobenzyl)-1H-benzimidazole](/img/structure/B5806415.png)
2-(methylthio)-1-(2-nitrobenzyl)-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(methylthio)-1-(2-nitrobenzyl)-1H-benzimidazole is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential use as a therapeutic agent due to its unique properties.
Mechanism of Action
The mechanism of action of 2-(methylthio)-1-(2-nitrobenzyl)-1H-benzimidazole involves the inhibition of the tubulin polymerization process, which is essential for the formation of microtubules. Microtubules are an integral component of the cytoskeleton, which is responsible for maintaining the structural integrity of cells. By inhibiting the tubulin polymerization process, this compound disrupts the cytoskeleton and induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest in cancer cells, which is a process that prevents the replication of cancer cells. It has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that is essential for the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-(methylthio)-1-(2-nitrobenzyl)-1H-benzimidazole in lab experiments is its potent anti-cancer activity. This compound exhibits a high degree of selectivity towards cancer cells and is relatively non-toxic to normal cells. However, one of the major limitations of using this compound in lab experiments is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 2-(methylthio)-1-(2-nitrobenzyl)-1H-benzimidazole. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the final product. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of this compound, which can provide valuable insights into its potential use as a therapeutic agent. Additionally, the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound is also an area of interest for future research.
Conclusion:
In conclusion, this compound is a chemical compound that exhibits potent anti-cancer activity and has gained significant attention in the field of scientific research. Its unique properties make it a promising candidate for the development of novel therapeutic agents. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper.
Synthesis Methods
The synthesis method of 2-(methylthio)-1-(2-nitrobenzyl)-1H-benzimidazole involves the reaction of 2-nitrobenzyl chloride and 2-mercaptobenzimidazole in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an intermediate compound, which is then converted into the final product by the addition of a reducing agent such as sodium borohydride.
Scientific Research Applications
2-(methylthio)-1-(2-nitrobenzyl)-1H-benzimidazole has been extensively studied for its potential use in various scientific research applications. One of the major areas of interest is its use as an anti-cancer agent. Studies have shown that this compound exhibits potent anti-cancer activity against a wide range of cancer cell lines. It has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the elimination of cancer cells.
properties
IUPAC Name |
2-methylsulfanyl-1-[(2-nitrophenyl)methyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O2S/c1-21-15-16-12-7-3-5-9-14(12)17(15)10-11-6-2-4-8-13(11)18(19)20/h2-9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLINBAJBVIMDSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=CC=CC=C2N1CC3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.